Cas no 103708-51-6 (rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane)

• Product Name: rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane
• CAS No: 103708-51-6
• MF: C₇H₁₁BrO
• MW: 191.065641641617
• CID: 5941045
• PubChem ID: 130837510
• Update Time: 2025-06-08

rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• EN300-37364498
• 103708-51-6
• rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane

• Inchi： 1S/C7H11BrO/c8-6-2-1-5-3-7(6)9-4-5/h5-7H,1-4H2/t5-,6-,7-/m1/s1
• InChI Key： XWJGCNVUSVPYMU-FSDSQADBSA-N
• SMILES： Br[C@@H]1CC[C@H]2CO[C@@H]1C2

Computed Properties

• Exact Mass: 189.99933g/mol
• Monoisotopic Mass: 189.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Additional information on rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane

Recent Advances in the Study of rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane (CAS: 103708-51-6)

The compound rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane (CAS: 103708-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic ether derivative, characterized by its unique structural framework, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The following sections provide an in-depth analysis of the latest research developments related to this compound.

Recent studies have focused on the synthesis and functionalization of rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane. Researchers have developed novel catalytic methods to achieve enantioselective transformations, which are critical for the production of chiral intermediates in drug development. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce diverse functional groups at the bromine position, enabling the creation of a library of derivatives with potential biological activity.

In addition to its synthetic utility, rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane has been investigated for its pharmacological properties. Preliminary in vitro studies have revealed that certain derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a lead structure for the development of new anti-inflammatory agents.

Another area of interest is the compound's potential application in the field of chemical biology. Researchers have explored its use as a molecular scaffold for the design of probes targeting biological macromolecules. A recent study in ACS Chemical Biology highlighted the successful incorporation of rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane into fluorescent probes, which were used to visualize cellular processes in real-time. This advancement opens new avenues for studying dynamic biological systems at the molecular level.

Despite these promising developments, challenges remain in the large-scale production and optimization of rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane. Current synthetic routes often involve multiple steps and require expensive catalysts, which may limit their industrial applicability. However, ongoing research aims to address these limitations by developing more efficient and cost-effective methodologies.

In conclusion, rac-(1R,4R,5R)-4-bromo-6-oxabicyclo[3.2.1]octane (CAS: 103708-51-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a subject of continued interest. Future studies are expected to further elucidate its potential in drug discovery and chemical biology, paving the way for innovative therapeutic and diagnostic tools.